6-beta-Naloxol (D5 hydrochloride)
CAS No.:
Cat. No.: VC16671715
Molecular Formula: C19H24ClNO4
Molecular Weight: 370.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H24ClNO4 |
|---|---|
| Molecular Weight | 370.9 g/mol |
| IUPAC Name | (4R,4aS,7R,7aR,12bS)-3-(1,1,2,3,3-pentadeuterioprop-2-enyl)-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7,9-triol;hydrochloride |
| Standard InChI | InChI=1S/C19H23NO4.ClH/c1-2-8-20-9-7-18-15-11-3-4-12(21)16(15)24-17(18)13(22)5-6-19(18,23)14(20)10-11;/h2-4,13-14,17,21-23H,1,5-10H2;1H/t13-,14-,17+,18+,19-;/m1./s1/i1D2,2D,8D2; |
| Standard InChI Key | VFEZXRHXAKHILC-WLVUUEHOSA-N |
| Isomeric SMILES | [2H]C(=C([2H])C([2H])([2H])N1CC[C@]23[C@@H]4[C@@H](CC[C@]2([C@H]1CC5=C3C(=C(C=C5)O)O4)O)O)[2H].Cl |
| Canonical SMILES | C=CCN1CCC23C4C(CCC2(C1CC5=C3C(=C(C=C5)O)O4)O)O.Cl |
Introduction
6-beta-Naloxol D5 hydrochloride is a deuterium-labeled version of 6-beta-Naloxol, which is an opioid antagonist closely related to naloxone. This compound is used primarily in research settings due to its properties as a modified opioid blocker. The deuterium labeling enhances its utility in various scientific studies, particularly those involving mass spectrometry or other analytical techniques where isotopic differences are crucial for detection and quantification.
Potency and Duration of Action
In comparative studies, 6-beta-Naltrexol (a related compound) has shown a longer duration of action than naloxone and naltrexone. This is attributed to its pharmacokinetic properties, including a longer terminal half-life . While specific data on 6-beta-Naloxol's potency is less detailed, its structural similarity to naloxone suggests it may share some pharmacological characteristics.
Comparison with Other Opioid Antagonists
| Compound | Potency (ID50) | Duration of Action |
|---|---|---|
| Naltrexone | 7 μg/kg | Shorter |
| Naloxone | 16 μg/kg | Shorter |
| 6beta-Naltrexol | 1300 μg/kg | Longer |
Note: The potency values are based on the mouse hotplate test, and the duration of action refers to how long the antagonist effect lasts before decreasing by 50% .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume